N-1,3-benzodioxol-5-yl-3-methyl-4-nitrobenzamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-methyl-4-nitrobenzamide
• InChI: InChI=1S/C15H12N2O5/c1-9-6-10(2-4-12(9)17(19)20)15(18)16-11-3-5-13-14(7-11)22-8-21-13/h2-7H,8H2,1H3,(H,16,18)
• InChI Key: LSIKUMXKKBCRSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2=CC3=C(C=C2)OCO3)[N+](=O)[O-]
• Molecular Formula: C15H12N2O5
• Molecular Weight: 300.27 g/mol

Description

N-1,3-benzodioxol-5-yl-3-methyl-4-nitrobenzamide, commonly known as BDMNB, is a chemical compound that has been gaining significant attention in the scientific community due to its potential applications in various fields. BDMNB is a yellow crystalline powder that is soluble in organic solvents and is used primarily in research applications.

Mechanism of Action

The mechanism of action of BDMNB is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. It has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair, as well as the activity of certain kinases and phosphatases.
Biochemical and Physiological Effects:
BDMNB has been found to have a variety of biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and inhibition of angiogenesis. It has also been found to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using BDMNB in lab experiments is its high solubility in organic solvents, which allows for easy preparation of solutions for use in experiments. However, one limitation is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several potential future directions for research on BDMNB, including its use as a potential therapeutic agent for cancer and other diseases, as well as its use in the development of new antibiotics and antifungal agents. Further studies are also needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

BDMNB can be synthesized using a variety of methods, including the reaction of 3-methyl-4-nitrobenzoic acid with 1,3-benzodioxole in the presence of a coupling agent such as dicyclohexylcarbodiimide. Another method involves the reaction of 3-methyl-4-nitrobenzoyl chloride with 1,3-benzodioxole in the presence of a base such as triethylamine.

Scientific Research Applications

BDMNB has been found to have potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been studied for its potential use as an anticancer agent, as well as for its ability to inhibit the growth of certain bacteria and fungi.